![molecular formula C23H49NO B093239 Stearoxypropyl dimethylamine CAS No. 17517-01-0](/img/structure/B93239.png)
Stearoxypropyl dimethylamine
Overview
Description
Stearoxypropyl dimethylamine is a non-ionic surfactant with excellent emulsifying, dispersing, antistatic, anticorrosive, lubricating, and solubilizing abilities . It is a solid substance that is insoluble in water .
Molecular Structure Analysis
This compound has a molecular formula of C23H49NO . It is a tertiary amine, meaning it has three alkyl groups attached to the nitrogen atom .Physical And Chemical Properties Analysis
This compound is a solid substance that is insoluble in water . It is stable and flammable . Its molecular weight is 355.64 .Scientific Research Applications
Corrosion Inhibition : Stearamidopropyl dimethylamine (SAPDA) was investigated for its efficiency in inhibiting the corrosion of API X120 steel in a highly aggressive medium. SAPDA was found to significantly decrease the steel's corrosion rate, with approximately 99% efficiency at a specific concentration. The study revealed that SAPDA's adsorption on the steel surface followed Langmuir's adsorption isotherm, and polarization studies indicated that SAPDA is both chemically and physically adsorbed on the steel surface. These findings highlight the potential use of SAPDA, a chemical structurally similar to Stearoxypropyl dimethylamine, in corrosion inhibition applications (Radwan et al., 2017).
Biosensor Technology : In a study on graphene-based biosensor technology, methods for attaching biomolecules onto the surface of graphene were explored. One method involved covalent bonding through the coupling of biomolecules via the 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride and N-hydroxysuccinimide reactions, demonstrating an application in the field of biosensors. This research suggests potential applications for related dimethylamine compounds in biosensor technology (Peña-Bahamonde et al., 2018).
Antimicrobial Agents : Myristamidopropyl dimethylamine (MAPD), a compound related to this compound, was studied for its activity against Acanthamoeba strains resistant to medical therapy. The study found that MAPD had minimum cysticidal concentrations ranging from 6.25 to 25 μg/ml, indicating its potential as an antimicrobial agent (Kilvington et al., 2002).
Chemical Vapor Detection : A study on the detection of dimethylamine vapors at room temperature using vanadium oxide nanoparticles highlighted the importance of detecting dimethylamine in commercial areas due to its biochemical effects on human genetic cells. This research presents an application in environmental monitoring and safety, relevant to similar compounds like this compound (Mounasamy et al., 2018).
Wastewater Treatment : The influence of dimethylamine on the removal of organic pollution and nitrogen in wastewater was investigated. This study is relevant for understanding how similar compounds might behave in wastewater treatment processes (Makisha, 2021).
Safety and Hazards
Properties
IUPAC Name |
N,N-dimethyl-3-octadecoxypropan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H49NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-25-23-20-21-24(2)3/h4-23H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHQZSXXOSYWJSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOCCCN(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H49NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40169948 | |
Record name | Stearoxypropyl dimethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40169948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17517-01-0 | |
Record name | N,N-Dimethyl-3-(octadecyloxy)-1-propanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17517-01-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Stearoxypropyl dimethylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017517010 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Stearoxypropyl dimethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40169948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N-dimethyl-3-(octadecyloxy)propylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.727 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | STEAROXYPROPYL DIMETHYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0VZ9S47W35 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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